Cas no 95453-60-4 (1,3,4-Thiadiazole-2-carboxaldehyde, 5-(methylthio)-)

• Product Name: 1,3,4-Thiadiazole-2-carboxaldehyde, 5-(methylthio)-
• CAS No: 95453-60-4
• MF: C₄H₄N₂OS₂
• MW: 160.217357635498
• CID: 799488
• PubChem ID: 21687567
• Update Time: 2025-04-19

1,3,4-Thiadiazole-2-carboxaldehyde, 5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-carboxaldehyde, 5-(methylthio)-
• 5-(Methylthio)-1,3,4-thiadiazole-2-carbaldehyde
• 1,3,4-THIADIAZOLE-2-CARBOXALDEHYDE,5-(METHYLTHIO)-
• 5-methylsulfanyl-1,3,4-thiadiazole-2-carbaldehyde
• 95453-60-4

• Inchi： 1S/C4H4N2OS2/c1-8-4-6-5-3(2-7)9-4/h2H,1H3
• InChI Key： ODZQKBWRGNQQJX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NN=C1SC

Computed Properties

• Exact Mass: 159.977
• Monoisotopic Mass: 159.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4A^2
• XLogP3: 1